10.1039/C0AN00728E | Spray desorption collection: an alternative to swabbing for pharmaceutical cleaning validation

Spray desorption collection: an alternative to swabbing for pharmaceutical cleaning validation

Analyst Pub Date: 2011-01-24 DOI: 10.1039/C0AN00728E

Abstract

Spray Desorption Collection (SDC) allows for much larger areas of surfaces to be sampled compared to traditional swabbing techniques, providing a valuable pre-concentration advantage. Closely related to desorption electrospray ionization (DESI), analytes from the sample surface are collected onto a selected collection surface, which in a second step can be analyzed directly. Here we demonstrate the application of SDC as a large surface area sampling tool coupled with paper spray MS (PS-MS) and demonstrate its capabilities for cleaning validation of pharmaceutical equipment for both acidic and basic active ingredients from an aluminium surface.

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